Cas no 2097913-64-7 (N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide)

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide is a sulfonamide-based compound featuring a pyrazole-pyridine hybrid scaffold. Its structural design incorporates a 1-methyl-1H-pyrazol-4-yl moiety linked to a pyridine ring, enhancing its potential as a bioactive molecule. The phenylmethanesulfonamide group contributes to improved metabolic stability and binding affinity, making it a promising candidate for pharmaceutical research, particularly in kinase inhibition or receptor modulation. The compound exhibits favorable physicochemical properties, including moderate lipophilicity and molecular weight, which may enhance its drug-like characteristics. Its unique heterocyclic architecture suggests potential applications in medicinal chemistry for targeted therapies. The presence of both pyridine and pyrazole rings could facilitate interactions with biological targets, while the sulfonamide functionality may improve solubility and pharmacokinetic profiles.
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide structure
2097913-64-7 structure
Product Name:N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
CAS No:2097913-64-7
MF:C17H18N4O2S
MW:342.415421962738
CID:5337161
Update Time:2025-07-02

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-1-phenylmethanesulfonamide
    • N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-1-phenylmethanesulfonamide
    • N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
    • Inchi: 1S/C17H18N4O2S/c1-21-12-16(11-19-21)17-8-7-15(9-18-17)10-20-24(22,23)13-14-5-3-2-4-6-14/h2-9,11-12,20H,10,13H2,1H3
    • InChI Key: MZNJUTYSAFKYBZ-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(NCC1=CN=C(C=C1)C1C=NN(C)C=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 487
  • XLogP3: 1.2
  • Topological Polar Surface Area: 85.3

N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6560-8439-2μmol
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
2097913-64-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6560-8439-5μmol
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
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F6560-8439-10μmol
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
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$69.0 2023-09-08
Life Chemicals
F6560-8439-20μmol
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
2097913-64-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6560-8439-1mg
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
2097913-64-7
1mg
$54.0 2023-09-08
Life Chemicals
F6560-8439-2mg
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
2097913-64-7
2mg
$59.0 2023-09-08
Life Chemicals
F6560-8439-3mg
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
2097913-64-7
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$63.0 2023-09-08
Life Chemicals
F6560-8439-4mg
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
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$66.0 2023-09-08
Life Chemicals
F6560-8439-5mg
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
2097913-64-7
5mg
$69.0 2023-09-08
Life Chemicals
F6560-8439-10mg
N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-phenylmethanesulfonamide
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$79.0 2023-09-08
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